Cas no 1822606-08-5 (1-Cyclohexene-1-propanoic acid, α-hydroxy-)

1-Cyclohexene-1-propanoic acid, α-hydroxy-, is a cyclic carboxylic acid derivative featuring a hydroxyl group at the alpha position relative to the carboxyl functionality. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of fine chemicals, pharmaceuticals, or specialty polymers. The presence of both hydroxyl and carboxyl groups enables versatile functionalization, including esterification, oxidation, or further derivatization. Its cyclohexene backbone may contribute to stereoselective reactions or enhanced stability in certain synthetic pathways. The compound's balanced polarity and functional group compatibility make it a useful building block for researchers developing complex molecular architectures.

1-Cyclohexene-1-propanoic acid, α-hydroxy- structure

1822606-08-5 structure

Product Name:1-Cyclohexene-1-propanoic acid, α-hydroxy-

CAS No:1822606-08-5

MF:C₉H₁₄O₃

MW:170.205663204193

MDL:MFCD24513315

CID:5152702

Update Time:2025-05-24

1-Cyclohexene-1-propanoic acid, α-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 1-Cyclohexene-1-propanoic acid, α-hydroxy-
- MDL： MFCD24513315
- Inchi： 1S/C9H14O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h4,8,10H,1-3,5-6H2,(H,11,12)
- InChI Key： DDADIJGGWPOCFW-UHFFFAOYSA-N
- SMILES： C1(CC(O)C(O)=O)CCCCC=1

Experimental Properties

Density: 1.179±0.06 g/cm3(Predicted)
Boiling Point: 325.5±30.0 °C(Predicted)
pka: 3.96±0.11(Predicted)

1-Cyclohexene-1-propanoic acid, α-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-331439-1.0g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	1.0g	$1150.0	2023-02-23
Enamine	EN300-331439-2.5g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	2.5g	$2384.0	2023-09-04
Enamine	EN300-331439-5.0g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	5.0g	$3018.0	2023-02-23
Enamine	EN300-331439-10.0g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	10.0g	$3795.0	2023-02-23
Enamine	EN300-331439-1g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	1g	$1150.0	2023-09-04
Enamine	EN300-331439-5g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	5g	$3018.0	2023-09-04
Enamine	EN300-331439-10g	3-(cyclohex-1-en-1-yl)-2-hydroxypropanoic acid	1822606-08-5	10g	$3795.0	2023-09-04

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 1-Cyclohexene-1-propanoic acid, α-hydroxy-

α-Hydroxy-1-Cyclohexene-1-Propanoic Acid: A Comprehensive Overview

The compound α-hydroxy-1-cyclohexene-1-propanoic acid (CAS No. 1822606-08-5) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of α-hydroxy acids, which are well-known for their role in various chemical and biological processes. The molecule consists of a cyclohexene ring fused with a propanoic acid group, where the hydroxyl (-OH) group is attached to the α-carbon of the carboxylic acid. This structural arrangement imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of α-hydroxy-1-cyclohexene-1-propanoic acid in the field of material science. Researchers have explored its ability to act as a precursor for synthesizing advanced polymers and biomaterials. For instance, its reactivity under specific conditions allows for the formation of cross-linked polymer networks, which exhibit enhanced mechanical strength and biocompatibility. These findings have opened new avenues for its use in biomedical devices, such as scaffolds for tissue engineering and drug delivery systems.

In addition to its material science applications, α-hydroxy-1-cyclohexene-1-propanoic acid has shown promise in the pharmaceutical industry. Its ability to undergo various chemical transformations makes it a valuable intermediate in drug synthesis. Recent research has focused on its role in the development of anti-inflammatory agents and antioxidants. The compound's unique electronic properties enable it to interact with biological molecules, potentially leading to novel therapeutic compounds with improved efficacy and reduced side effects.

The synthesis of α-hydroxy-1-cyclohexene-1-propanoic acid involves a multi-step process that combines organic synthesis techniques with catalytic chemistry. One of the most efficient methods involves the oxidation of a suitable precursor followed by cyclization under controlled conditions. This approach not only ensures high yields but also allows for fine-tuning the molecular structure to achieve desired properties. The development of scalable synthesis routes has been a focus of recent studies, aiming to meet the increasing demand for this compound in various industries.

From an environmental perspective, α-hydroxy-1-cyclohexene-1-propanoic acid has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific microbial conditions, the compound can undergo complete degradation without releasing harmful byproducts. This makes it an attractive option for use in sustainable chemical processes and green chemistry applications. Its ability to participate in enzymatic reactions further underscores its potential in bio-based manufacturing.

In conclusion, α-hydroxy-1-cyclohexene-1-propanoic acid (CAS No. 1822606-08-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and biocompatibility make it a valuable asset in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.